Cas no 126-96-5 (Sodium acetate)

• Product Name: Sodium acetate
• CAS No: 126-96-5
• MF: C₂H₃NaO₂
• MW: 82.0338
• MDL: MFCD00137248
• CID: 36170
• PubChem ID: 24862166
• Update Time: 2025-08-15

Sodium acetate Chemical and Physical Properties

Names and Identifiers

• Sodium diacetate
• ACETATE BUFFER
• ACETATE BUFFER, PH 4.5
• ACETATE BUFFER, PH 6.0
• ACETATE BUFFER REAGENT
• ACETATE BUFFER SOLUTION R-455
• ACETATE BUFFER SOLUTION TYPE 'C'
• ACETATE BUFFER TS
• ACETIC ACID - SODIUM ACETATE
• BUFFER ACETATE
• BUFFER ACETATE, PH 4.00
• BUFFER, PH 4.63
• BUFFER PH 4.65
• BUFFER PH7.20
• BUFFER SOLUTION
• BUFFER SOLUTION (ACETATE), PH 4.00
• BUFFER SOLUTION (ACETATE), PH 4.0-4.5
• BUFFER SOLUTION, PH 4.0, ACETATE
• BUFFER SOLUTION, PH 4.63
• FEMA 3900
• SODIUM ACETATE ACETIC ACID
• Acetate buffer solution pH 4.6
• SDA
• SODIUM DIACETATE, FOOD GRADE
• Acetic acid-Sodium acetate buffer 1:1 pH 4.6,Sodium acetate buffer
• Acetic acid-Sodium acetate buffer 1:1 pH 4.65
• Monosodium diacetate
• Sodium hydrogen diacetate
• dykon
• acidacetate
• sodium hydrogen
• sodiumdiacetate
• 湖北双乙酸钠生产厂家
• Sodium acetate
• Sodium acetate anhydrous
• Acetic acid, sodium salt
• Acetic acid sodium salt
• Sodium acetate, anhydrous
• Anhydrous sodium acetate
• Sodii acetas
• Sodium ethanoate
• Natrium aceticum
• Octan sodny [Czech]
• Natriumacetat [German]
• Caswell No. 741A
• Natriumazetat
• sodium-acetate
• FEMA Number 3024
• Acetic acid, sodium salt (1:1)
• NaOAc
• Natriumacetat
• FEMA No. 3024
• EPA Pesticide Chemical Code 044006
• NVG71ZZ7P0

• MDL： MFCD00137248
• Inchi： 1S/C2H4O2.Na/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1
• InChI Key： VMHLLURERBWHNL-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 142.02400
• Monoisotopic Mass: 142.02420298 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1
• Molecular Weight: 142.09
• Surface Charge: 0

Experimental Properties

• Color/Form: White hygroscopic crystalline powder
• Density: 1.01 g/mL at 20 °C
• Melting Point: 323-329 °C (lit.)
• Boiling Point: 117.1 °C at 760 mmHg
• Flash Point: 40°C (104°F)
• Refractive Index: 1.464 (20 C)
• PH: 7.0±0.05 (25℃)
• Solubility: SOLUBILITY IN WATER: 1 G/ML
• PSA: 77.43000
• LogP: -1.15290
• Odor: Acetic acid odor
• FEMA: 3900 | SODIUM DIACETATE
• Merck: 13,8681
• Color/Form: 3 M
• Sensitiveness: Sensitive to humidity

Sodium acetate Security Information

• Hazardous Material transportation number：UN 2790 8/PG 2
• WGK Germany：nwg
• Hazard Category Code： R35: can cause severe burns.
• Safety Instruction： S24/25-S45-S26-S23
• RTECS：AJ4375000
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：room temp
• Risk Phrases：R35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Pesticide Chemicals Pesticides Pesticides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Sodium acetate

Comprehensive Guide to Sodium Acetate (CAS No. 126-96-5): Properties, Applications, and Industry Trends

Sodium acetate (CAS No. 126-96-5), also known as sodium ethanoate, is a versatile chemical compound widely used in food preservation, pharmaceuticals, and industrial processes. Its molecular formula, CH₃COONa, reflects its role as the sodium salt of acetic acid. With the increasing demand for eco-friendly chemicals, sodium acetate trihydrate (a common hydrated form) has gained attention as a biodegradable de-icer and pH regulator, aligning with global sustainability trends.

In the food industry, sodium acetate anhydrous serves as a food additive E262, functioning as a preservative and flavor enhancer. Its ability to inhibit bacterial growth makes it ideal for snack foods, condiments, and baked goods. Recent studies highlight its potential as a buffering agent in plant-based meat alternatives, addressing the surge in vegan product innovation. Consumers searching for "is sodium acetate safe in food" will find it classified as GRAS (Generally Recognized As Safe) by the FDA when used within recommended limits.

The pharmaceutical sector utilizes sodium acetate (CAS 126-96-5) in dialysis solutions and electrolyte replenishers. Its isotonic properties make it valuable in IV fluids, particularly for treating metabolic acidosis. With the rise of home healthcare, queries like "how to use sodium acetate in medical applications" have increased by 40% year-over-year, reflecting growing professional interest. The compound's stability at high temperatures also makes it suitable for heat-sterilized medications.

Industrial applications of sodium acetate span textile dyeing, concrete curing, and heat pack formulations. The compound's exothermic crystallization (releasing heat when transitioning from liquid to solid) powers reusable hand warmers, a popular search topic during winter months. Environmental engineers increasingly specify sodium acetate solution for wastewater treatment due to its effectiveness in biological nutrient removal systems, outperforming traditional carbon sources in some municipal plants.

From a chemical perspective, sodium acetate exhibits unique properties. The anhydrous form melts at 324°C (615°F), while the trihydrate version undergoes phase changes at 58°C (136°F). This thermal behavior underpins its use in thermal energy storage systems, an emerging green technology. Laboratories value its consistent pH adjustment capabilities, with searches for "sodium acetate buffer preparation" ranking among the top 5 biochemistry-related queries in academic databases.

Market trends show a 6.8% CAGR for sodium acetate demand (2023-2030), driven by pharmaceutical expansion and sustainable industrial solutions. Manufacturers are developing high-purity sodium acetate grades to meet stringent EU REACH and USP standards. The compound's role in biogas production and renewable energy systems continues to attract R&D investment, particularly in Scandinavian countries leading the circular economy transition.

Quality considerations for sodium acetate (CAS 126-96-5) include assay percentage (typically ≥99%), heavy metal content (<10 ppm), and chloride impurities. Analytical techniques like HPLC and ICP-MS ensure compliance with pharmacopeia monographs. Storage recommendations emphasize keeping the chemical in airtight containers at room temperature, away from strong acids - a frequent concern in "sodium acetate storage safety" searches by warehouse managers.

Emerging research explores sodium acetate's potential in battery technology, particularly as an electrolyte additive for sodium-ion batteries. This application could revolutionize grid-scale energy storage, with patent filings increasing 300% since 2020. Meanwhile, the compound's low toxicity profile supports its inclusion in green chemistry education kits, making it a staple in STEM curricula worldwide.

For purchasers, understanding sodium acetate pricing factors remains crucial. Global production capacity exceeds 200,000 metric tons annually, with China accounting for 65% of supply. Recent trade fluctuations have made "sodium acetate suppliers near me" a trending search term among North American buyers. Technical specifications vary significantly between food, pharmaceutical, and industrial grades, necessitating clear supplier communication.

Looking ahead, sodium acetate (CAS 126-96-5) is poised for innovation. Biotechnology firms are investigating its use in microbial fermentation processes for bioplastic production. The compound's compatibility with enzyme stabilization makes it valuable in next-generation biocatalysts. As regulatory pressures increase on traditional chemicals, sodium acetate's natural derivation and multifunctionality position it as a future-proof solution across industries.